Minor and trace element analysis of gallstones
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9840900365
Abstract
Gallstone disease occurs in over 10% of the adult population. In an attempt to explore their possible role, minor and trace elements in gallstones and bile from five patients have been analysed by neutron activation, proton-induced X-ray emission and X-ray fluorescence. Calcium, phosphorus, sulphur, aluminium, manganese, copper and iodine were found at concentrations much higher than normal physiological levels. The distribution and form of calcium were examined qualitatively by scanning-electron microprobe and infrared spectroscopy. A brief discussion of the significance of the findings in relation to gallstone formation and treatment is included.
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